![molecular formula C20H24N2O4 B6009504 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine](/img/structure/B6009504.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine, also known as DBF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBF is a small molecule that has shown promising results in various studies, and its synthesis, mechanism of action, and physiological effects are currently being investigated.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine is not fully understood, but studies suggest that it may inhibit the activity of certain enzymes that are involved in cell proliferation and survival. This compound may also interfere with the signaling pathways that regulate cell growth and division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and the modulation of signaling pathways that regulate cell growth and division. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis, which makes it a promising candidate for the development of new cancer therapies. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine, including:
1. Further investigation of the mechanism of action of this compound to optimize its therapeutic potential.
2. Development of new this compound derivatives with improved pharmacological properties.
3. Investigation of the potential of this compound as a treatment for other diseases, such as neurodegenerative disorders and inflammation.
4. Investigation of the potential of this compound in combination with other drugs for the treatment of cancer.
5. Investigation of the potential of this compound as a diagnostic tool for cancer.
In conclusion, this compound is a promising small molecule that has shown potential for the development of new cancer therapies. Its synthesis, mechanism of action, and physiological effects are currently being investigated, and future research may lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine can be synthesized by reacting 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 2,5-dimethyl-3-furoyl chloride in the presence of a base, followed by the addition of piperidin-3-amine. The resulting compound is then purified using column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2,5-dimethyl-3-furoyl)-3-piperidinamine has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial mechanism for the treatment of cancer.
Properties
IUPAC Name |
[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)piperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4/c1-13-10-17(14(2)26-13)20(23)22-7-3-4-16(12-22)21-15-5-6-18-19(11-15)25-9-8-24-18/h5-6,10-11,16,21H,3-4,7-9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXMNONOFJWPJCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)NC3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.